Cas no 101769-63-5 (Shikimic Acid Ethyl Ester)

• Product Name: Shikimic Acid Ethyl Ester
• CAS No: 101769-63-5
• MF: C₉H₁₄O₅
• MW: 202.204463481903
• CID: 2086534
• PubChem ID: 68740500
• Update Time: 2024-11-04

Shikimic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Shikimic Acid Ethyl Ester
• AGI-5198 (IDH-C35)
• [3R-(3alpha,4alpha,5beta)]-3,4,5-Trihydroxy-1-cyclohexene-1-carboxylic acid ethyl ester
• Ethyl shikimate
• ZZJSUXLVNPETPK-BWZBUEFSSA-N
• Ethyl 3,4,5-trihydroxycyclohexene-1-carboxylate
• Ethyl 3,4,5-trihydroxycyclohex-1-enecarboxylate
• ethyl 3,4,5-trihydroxycyclohex-1-ene-1-carboxylate
• 101769-63-5
• SCHEMBL3675243

• Inchi： 1S/C9H14O5/c1-2-14-9(13)5-3-6(10)8(12)7(11)4-5/h3,6-8,10-12H,2,4H2,1H3
• InChI Key： ZZJSUXLVNPETPK-UHFFFAOYSA-N
• SMILES： OC1C(C=C(C(=O)OCC)CC1O)O

Computed Properties

• Exact Mass: 202.08412354g/mol
• Monoisotopic Mass: 202.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87
• XLogP3: -1

Experimental Properties

• Density: 1.415±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 329.6±42.0 ºC (760 Torr),
• Flash Point: 129.2±21.4 ºC,
• Solubility: Soluble (130 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives